Cas no 2229087-07-2 (tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate
• CAS No: 2229087-07-2
• MF: C₁₆H₂₆FN₃O₂
• MW: 311.394947528839
• CID: 6402960
• PubChem ID: 165669268
• Update Time: 2025-06-30

tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate
• EN300-1901124
• tert-butyl N-{1-amino-3-[4-(dimethylamino)-3-fluorophenyl]propan-2-yl}carbamate
• 2229087-07-2

• Inchi： 1S/C16H26FN3O2/c1-16(2,3)22-15(21)19-12(10-18)8-11-6-7-14(20(4)5)13(17)9-11/h6-7,9,12H,8,10,18H2,1-5H3,(H,19,21)
• InChI Key： NWUCZISTALFIAN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(CN)NC(=O)OC(C)(C)C)N(C)C

Computed Properties

• Exact Mass: 311.20090524g/mol
• Monoisotopic Mass: 311.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate

Research Brief on tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate (CAS: 2229087-07-2)

The compound tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate (CAS: 2229087-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the dimethylamino-fluorophenyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the design of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics.

One of the most notable advancements is the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that improves both efficiency and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in industrial and laboratory settings.

Pharmacological evaluations have revealed promising activity profiles for derivatives of this compound. Preliminary in vitro assays indicate potent inhibitory effects on specific protein targets implicated in cancer and neurodegenerative diseases. For instance, a derivative showed nanomolar affinity for a tyrosine kinase receptor associated with tumor proliferation, suggesting potential as an anticancer agent.

Further research has explored the compound's pharmacokinetic properties. A recent preclinical study reported favorable absorption and distribution characteristics, with moderate metabolic stability. These findings support its potential as a lead compound for further optimization and development.

In conclusion, tert-butyl N-{1-amino-3-4-(dimethylamino)-3-fluorophenylpropan-2-yl}carbamate represents a promising scaffold in medicinal chemistry. Ongoing research aims to expand its applications through structural modifications and comprehensive biological evaluations. The compound's versatility and demonstrated bioactivity make it a valuable asset in the pursuit of novel therapeutic agents.